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Compound of Interest

Compound Name: D-Glucitol dinitrate

CAS No.: 71888-61-4

Cat. No.: B12657316

Get Quote

1. Medical Application and Therapeutic Use

Isosorbide dinitrate is a medication primarily used for the prevention and treatment of angina

pectoris (chest pain) caused by coronary artery disease. It belongs to a class of drugs known

as nitrates, which act as vasodilators, meaning they widen blood vessels.

Key Therapeutic Actions:

Angina Pectoris: Used for the prevention of ischemic heart pain associated with coronary

insufficiency.[1] It can reduce the frequency, duration, and severity of angina attacks.[1]

Congestive Heart Failure: It may be used as an adjunct therapy in acute and chronic

congestive heart failure.[1]

Esophageal Spasms: It is also used to treat esophageal spasms.[2]

2. Mechanism of Action
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The therapeutic effects of isosorbide dinitrate are due to its conversion in the body to nitric

oxide (NO), a potent vasodilator.[3]

Nitric Oxide Release: Isosorbide dinitrate is metabolized in the liver to its active metabolites,

which then release nitric oxide.[3]

Activation of Guanylate Cyclase: Nitric oxide activates the enzyme guanylate cyclase in

smooth muscle cells.[2][3]

Increased cGMP: This leads to an increase in cyclic guanosine 3',5'-monophosphate

(cGMP).[2]

Smooth Muscle Relaxation: The rise in cGMP results in the dephosphorylation of the myosin

light chain in smooth muscle fibers, causing them to relax.[2]

Vasodilation: The relaxation of vascular smooth muscle leads to the widening of blood

vessels.[2]

This process primarily dilates the veins, which reduces the amount of blood returning to the

heart (preload), and at higher doses, it also dilates arteries, which reduces the pressure the

heart has to pump against (afterload).[4] Both of these effects decrease the workload on the

heart and its oxygen demand.[5]
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Caption: Mechanism of action of Isosorbide Dinitrate.

3. General Principles of Nitration Chemistry (Academic Context)

Nitration is a general class of chemical processes that introduces a nitro group (-NO₂) into an

organic compound. In the context of pharmaceutical synthesis, this is often achieved by

reacting an alcohol group with a nitrating agent.

Key Reactants:

Substrate: An organic molecule containing a hydroxyl (-OH) group.

Nitrating Agent: Typically a mixture of concentrated nitric acid (HNO₃) and sulfuric acid

(H₂SO₄). Sulfuric acid acts as a catalyst, protonating the nitric acid to form the highly reactive

nitronium ion (NO₂⁺), which is the electrophile in the reaction.

General Reaction:

R-OH + HNO₃ (H₂SO₄ catalyst) → R-ONO₂ + H₂O

4. Safety in the Laboratory

The synthesis of nitrated organic compounds is a hazardous undertaking that should only be

performed by trained professionals in a controlled laboratory setting with appropriate safety

measures in place.

Major Hazards:

Explosion Risk: Organic nitrates can be shock-sensitive and may decompose explosively,

especially if impure or subjected to heat or physical shock.

Corrosive Reagents: Concentrated nitric and sulfuric acids are highly corrosive and can

cause severe chemical burns upon contact with skin.

Toxic Fumes: The reaction can produce toxic nitrogen oxide gases.

Essential Safety Precautions:
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Personal Protective Equipment (PPE): This includes, but is not limited to, a lab coat,

chemical-resistant gloves, and chemical splash goggles. A face shield is often

recommended.

Fume Hood: All work with concentrated acids and nitrating agents must be conducted in a

certified chemical fume hood to prevent the inhalation of toxic vapors.

Temperature Control: Nitration reactions are often highly exothermic. The reaction

temperature must be carefully controlled, typically using an ice bath, to prevent runaway

reactions.

Small-Scale Reactions: Initial syntheses should always be performed on a small scale to

minimize the potential impact of any unforeseen events.

Proper Quenching and Workup: The reaction must be carefully quenched (neutralized) and

the product isolated using established and validated procedures to ensure stability.

Blast Shield: A blast shield should be used to protect the researcher from potential

explosions.

Given the significant risks involved, detailed, step-by-step protocols for the synthesis of such

compounds are not shared publicly to prevent misuse by untrained individuals. Academic and

industrial research involving these reactions is conducted under strict safety protocols and

institutional oversight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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